5-(1,2-Dihydroxypropyl)-4-methylisobenzofuran-1(3H)-one

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 5-(1,2-dihydroxypropyl)-4-methyl-3H-2-benzofuran-1-one
• InChI: InChI=1S/C12H14O4/c1-6-8(11(14)7(2)13)3-4-9-10(6)5-16-12(9)15/h3-4,7,11,13-14H,5H2,1-2H3
• InChI Key: JIIIQRGCXJSLAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1COC2=O)C(C(C)O)O

Description

5-(1,2-Dihydroxypropyl)-4-methylisobenzofuran-1(3H)-one is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To (E)-4-methyl-5-(prop-1-en-1-yl)isobenzofuran-1(3H)-one (300 mg, 1.59 mmol) in acetonitrile/water (10/1, 18 mL) was added NMO (243 mg, 2.07 mmol) and potassium osmate(VI) dihydrate (29.4 mg, 0.080 mmol) at 0° C. The reaction mixture was allowed to warm to rt and stirred at rt for 2 h. TLC showed the reaction completed. The reaction mixture was filtered through a pad of silica gel, rinsed with 10% MeOH/DCM. The crude product was purified with column chromatography (0-10% MeOH/DCM) to give the title compound. LCMS: [(M+1)]+=223